5H-thieno[2',3':5,6][1,3]thiazocino[2,3-a]isoindole-4,11(6aH,13H)-dione
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Description
5H-thieno[2',3':5,6][1,3]thiazocino[2,3-a]isoindole-4,11(6aH,13H)-dione is a useful research compound. Its molecular formula is C15H11NO2S2 and its molecular weight is 301.38. The purity is usually 95%.
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Scientific Research Applications
Dye-Sensitized Solar Cells (DSCs)
5H-thieno[2',3':5,6][1,3]thiazocino[2,3-a]isoindole-4,11(6aH,13H)-dione has been explored for use in dye-sensitized solar cells (DSCs). In particular, sensitizers incorporating this compound demonstrated promising power conversion efficiencies, highlighting its potential in renewable energy applications (Li et al., 2013).
Organic Light Emitting Diodes (OLEDs)
This compound has also found application in the development of host materials for Phosphorescent Organic Light Emitting Diodes (PhOLEDs). Its use in donor-acceptor based host materials has shown high current efficiency and power efficiency, indicating its potential in lighting and display technologies (Kautny et al., 2017).
Synthesis and Chemical Properties
Research has been conducted on the synthesis and reduction of derivatives of this compound, providing insights into its chemical properties and potential applications in various fields of chemistry (Othman et al., 1998).
Conjugated Polymers
Studies have been done on creating new conjugated polymers using derivatives of this compound. These polymers are notable for their ability to efficiently modulate energy levels, which is crucial in the development of electronic and photonic materials (Allard et al., 2012).
Photophysical Properties
Research into the photophysical properties of derivatives of this compound has shown favorable characteristics for potential use in dye and pigment applications. This includes a range of emission maxima and fluorescence quantum yields (Vakuliuk et al., 2017).
Antitumor Evaluation
This compound has been incorporated into novel structures for antitumor evaluation. Studies have shown that certain derivatives possess satisfactory activity against human tumor cell lines, indicating its potential in medical research (Mahmoud et al., 2018).
Corrosion Inhibition
Derivatives of this compound have been investigated for their corrosion inhibition performance on mild steel in acidic solutions. This research could have implications for industrial applications, particularly in materials science (Yadav et al., 2015).
Properties
IUPAC Name |
4,10-dithia-1-azatetracyclo[9.7.0.03,7.012,17]octadeca-3(7),5,12,14,16-pentaene-8,18-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2S2/c17-12-8-20-15-10-4-2-1-3-9(10)14(18)16(15)7-13-11(12)5-6-19-13/h1-6,15H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFZVUQQCZNSMTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CS2)C(=O)CSC3N1C(=O)C4=CC=CC=C34 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.